Cas no 2034360-72-8 (N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide)

• Product Name: N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide
• CAS No: 2034360-72-8
• MF: C₁₂H₈N₄O₃S
• MW: 288.281920433044
• CID: 5550689
• Update Time: 2025-05-20

N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-4-oxo-1H-pyrimidine-6-carboxamide
• N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide

• Inchi： 1S/C12H8N4O3S/c17-10-4-7(13-6-14-10)11(18)16-12-15-8(5-20-12)9-2-1-3-19-9/h1-6H,(H,13,14,17)(H,15,16,18)
• InChI Key： IUCWHUQQIIJFHI-UHFFFAOYSA-N
• SMILES： C1NC(C(NC2=NC(C3=CC=CO3)=CS2)=O)=CC(=O)N=1

Additional information on N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide

Comprehensive Overview of N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034360-72-8)

The compound N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034360-72-8) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This molecule features a unique combination of furan, thiazole, and pyrimidine rings, which are known for their diverse biological activities. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel therapeutics for various diseases.

One of the key reasons for the growing interest in N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide is its potential role in targeting enzyme inhibition and signal transduction pathways. With the rise of personalized medicine and precision oncology, compounds like this are being explored for their ability to modulate specific kinase or receptor interactions. Recent studies have highlighted its relevance in cancer research, where small-molecule inhibitors are in high demand for their ability to disrupt aberrant cellular signaling.

From a synthetic chemistry perspective, the preparation of CAS No. 2034360-72-8 involves multi-step organic reactions, often requiring regioselective and stereoselective control. The presence of the hydroxypyrimidine moiety introduces challenges in solubility and stability, which are critical factors for pharmaceutical development. Researchers are actively investigating derivatization strategies to enhance its bioavailability while retaining its biological efficacy.

In the context of drug discovery, N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide is often discussed alongside other small-molecule scaffolds due to its modular structure. Its furan-thiazole core is particularly noteworthy, as similar frameworks have been found in FDA-approved drugs. This has led to increased searches for "furan-thiazole derivatives in medicine" and "pyrimidine carboxamides for therapeutic use" in academic and industrial databases.

Another area of exploration is the compound's potential in anti-inflammatory and antimicrobial applications. With the global threat of antibiotic resistance, scientists are revisiting heterocyclic compounds as a source of novel agents. The hydroxypyrimidine group, in particular, is known to interact with bacterial enzymes, making CAS No. 2034360-72-8 a candidate for further mechanistic studies.

From an SEO and user-interest perspective, queries such as "role of furan-thiazole hybrids in drug design" and "2034360-72-8 solubility and stability" reflect the compound's relevance in contemporary research. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its synthetic accessibility and scalability, which are crucial for industrial applications.

In summary, N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-6-hydroxypyrimidine-4-carboxamide represents a promising scaffold in modern chemistry and pharmacology. Its multifaceted structure and potential biological activities make it a subject of ongoing investigation, particularly in the fields of oncology, infectious diseases, and molecular targeting. As research progresses, this compound may pave the way for innovative therapeutic strategies.